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Cat. No.: B1436545 Get Quote

An In-depth Technical Guide to the Spectroscopic Analysis of 2-o-Tolylamino-thiazol-4-one

Foreword: A Multi-faceted Approach to Structural
Elucidation
In the landscape of drug discovery and materials science, the unambiguous structural

confirmation of novel chemical entities is the bedrock upon which all subsequent research is

built. Heterocyclic compounds, particularly those containing the thiazolidinone scaffold, are of

immense interest due to their diverse biological activities.[1][2] This guide focuses on a

representative member of this class, 2-o-Tolylamino-thiazol-4-one (Molecular Formula:

C₁₀H₁₀N₂OS), to illustrate a comprehensive analytical workflow.[3] As a Senior Application

Scientist, my objective is not merely to present data, but to illuminate the logic behind the

analytical choices, the interpretation of the spectral outputs, and the synergy between different

spectroscopic techniques. This document is designed for researchers, scientists, and drug

development professionals who require a robust framework for characterizing complex organic

molecules.

We will dissect the molecule's identity using the three pillars of modern spectroscopic analysis:

Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass

Spectrometry (MS). Each technique provides a unique piece of the structural puzzle, and only

through their integrated application can we achieve full confidence in the assigned structure.

Molecular Structure and Analytical Workflow
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The first step in any analysis is to understand the target structure. 2-o-Tolylamino-thiazol-4-
one consists of a central thiazolidin-4-one ring, substituted at the 2-position with an imino linker

to an o-tolyl group.

Caption: Molecular structure of 2-o-tolylamino-thiazol-4-one.

Our analytical approach is designed to systematically confirm each feature of this structure.

The workflow integrates three core techniques, each providing complementary information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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